Englerin-A

• Molecular Formula: C26H34O6
• Molecular Weight: 442.5 g/mol
• InChI: InChI=1S/C26H34O6/c1-16(2)26-14-20(30-22(29)15-27)25(4,32-26)19-12-10-17(3)23(19)24(26)31-21(28)13-11-18-8-6-5-7-9-18/h5-9,11,13,16-17,19-20,23-24,27H,10,12,14-15H2,1-4H3
• InChIKey: GACOFEKSDCOVMV-UHFFFAOYSA-N

Englerin-A: Renal-Cancer-Selective TRPC4/5 Agonist

Englerin-A is a guaiane sesquiterpene diester isolated from Phyllanthus engleri that acts as a potent, sub-nanomolar agonist of TRPC4 and TRPC5 cation channels [1]. Its hallmark is exceptional selectivity—approximately 1,000-fold—for inhibiting renal cancer cell growth over non-renal tumor types, with GI50 values from 1 to 87 nM across six of eight renal cancer lines in the NCI 60 panel [2]. This selectivity is functionally coupled to TRPC4/5-dependent Ca2+ overload leading to necrotic cell death [3], making Englerin-A a high-value chemical biology tool for ion-channel-targeted renal cancer research.

Workflow TRPC4/5 channel pharmacology studies

Selection Context Renal cancer-selective ion-channel probe

Key Fit Signal Reported sub-nanomolar TRPC4/5 agonism Supports Ca2+ overload endpoint studies

• [1] Akbulut Y, Gaunt HJ, Muraki K, et al. (-)-Englerin A is a potent and selective activator of TRPC4 and TRPC5 calcium channels. Angew Chem Int Ed Engl. 2015;54(12):3787–3791. doi:10.1002/anie.201411511 View Source
• [2] Ratnayake R, Covell DG, Ransom TT, Gustafson KR, Beutler JA. Englerin A, a Selective Inhibitor of Renal Cancer Cell Growth, from Phyllanthus engleri. Org Lett. 2009;11(1):57–60. doi:10.1021/ol802339w View Source
• [3] Sulzmaier FJ, Li Z, Nakashige ML, Fash DM, Chain WJ, Ramos JW. Englerin A Selectively Induces Necrosis in Human Renal Cancer Cells. PLoS ONE. 2012;7(10):e48032. doi:10.1371/journal.pone.0048032 View Source

Englerin-A Differentiation from Generic Agonists

Englerin-A's closest structural congener, englerin B, differs only by the absence of the glycolate ester at C-9 yet is essentially inactive against renal cancer cell lines [1], demonstrating that the glycolate moiety is indispensable for target engagement and cellular potency. Other TRPC4/5 agonists such as tonantzitlolone (TZL) exhibit 10-fold weaker EC50 values on both TRPC4 and TRPC5 channels [2], while bridgehead-modified englerin analogues that retain NCI 60 potency show markedly reduced TRPC4 agonism and intravenous toxicity [3]. These steep structure–activity relationships mean that generic substitution by in-class compounds or near neighbors will compromise either on-target potency, cancer-cell selectivity, or both. The evidence below quantifies exactly where Englerin-A is differentiated.

Englerin B is not interchangeable

Absence of the glycolate ester at C-9 results in essentially no detectable renal cancer cell activity, meaning any englerin B content in a sample proportionally reduces specific activity.

Weaker agonists may shift endpoint interpretation

Tonantzitlolone and other in-class agonists show approximately 10-fold lower TRPC4/5 potency, which may limit signal-to-noise ratio and require higher test concentrations that increase off-target ion-channel context.

Bridgehead analogues have different TRPC4/5 profiles

Analogues engineered for lower intravenous toxicity exhibit substantially attenuated TRPC4 agonism; they may not serve as direct functional replacements for maximal channel activation studies.

• [1] Ratnayake R, Covell DG, Ransom TT, Gustafson KR, Beutler JA. Englerin A, a Selective Inhibitor of Renal Cancer Cell Growth, from Phyllanthus engleri. Org Lett. 2009;11(1):57–60. doi:10.1021/ol802339w View Source
• [2] Rubaiy HN, Ludlow MJ, Henrot M, et al. Picomolar, selective, and subtype-specific small-molecule inhibition of TRPC1/4/5 channels. J Biol Chem. 2017;292(20):8158–8173 (Table 3, comparative EC50 data for TZL vs. Englerin A). doi:10.1074/jbc.M116.773556 View Source
• [3] Wu Z, Suppo J-S, Tumova S, et al. Bridgehead Modifications of Englerin A Reduce TRPC4 Activity and Intravenous Toxicity but not Cell Growth Inhibition. ACS Med Chem Lett. 2020;11(9):1711–1716. doi:10.1021/acsmedchemlett.0c00186 View Source

Englerin-A Procurement Evidence Profile

TRPC4/5 Agonist Potency vs. Tonantzitlolone

Englerin-A activates TRPC4 and TRPC5 with EC50 values approximately one order of magnitude lower than tonantzitlolone (TZL), the next-best-characterized natural-product agonist in the same channel class. Englerin-A achieves EC50 of 11.2 nM on TRPC4 and 7.6 nM on TRPC5, compared to TZL's EC50 of 123 nM on TRPC4 and 83 nM on TRPC5 [1]. At the TRPC1/4 heteromeric channel, TZL requires 140 nM versus Englerin-A's low-nanomolar activity. For researchers using TRPC4/5 activation to induce Ca2+ overload-mediated cytotoxicity in renal cancer models, Englerin-A provides the highest-potency chemical starting point available.

TRPC4/5 Agonist Potency

Head-to-head

TRPC4 EC50 = 11.2 nM; TRPC5 EC50 = 7.6 nM

Reported ~11-fold more potent than tonantzitlolone at TRPC4 and TRPC5 channels

Supports pathway-response and ion-channel activation studies at minimal compound concentration

Evidence Dimension	EC50 for TRPC4 and TRPC5 channel activation
Target Compound Data	TRPC4 EC50 = 11.2 nM; TRPC5 EC50 = 7.6 nM
Comparator Or Baseline	Tonantzitlolone (TZL): TRPC4 EC50 = 123 nM; TRPC5 EC50 = 83 nM; TRPC1–C4 EC50 = 140 nM; TRPC1–C5 EC50 = 61 nM
Quantified Difference	Englerin-A is ~11-fold more potent on TRPC4 and ~11-fold more potent on TRPC5 than TZL
Conditions	Cellular Ca2+ flux assays in HEK293 cells overexpressing human TRPC4 or TRPC5 channels (Akbulut et al., 2015; Rubaiy et al., 2018)

Why This Matters

For experiments requiring maximal TRPC4/5 activation at minimal compound concentration (e.g., in vivo target engagement or avoiding off-target effects), Englerin-A's 11-fold potency advantage over TZL directly impacts dosing feasibility and signal-to-noise ratio.

• [1] Akbulut Y, Gaunt HJ, Muraki K, et al. (-)-Englerin A is a potent and selective activator of TRPC4 and TRPC5 calcium channels. Angew Chem Int Ed Engl. 2015;54(12):3787–3791; and Rubaiy HN, Ludlow MJ, Henrot M, et al. J Biol Chem. 2017;292(20):8158–8173 (Table 3 comparative EC50 data). View Source

Renal Cancer Cell Selectivity

Englerin-A exhibits approximately 1,000-fold selectivity for renal cancer cell lines over non-renal tumor types. Against six of eight renal cancer lines in the NCI 60 panel, GI50 values range from 1 to 87 nM, with 5 of 8 lines having GI50 <20 nM [1]. By contrast, for most non-renal cell lines (leukemia, lung, colon, CNS, melanoma, ovarian, prostate, breast), GI50 values fall between 10 and 20 μM [1]. This ~1,000-fold differential—corresponding to a GI50 range of 3.94 log10 units across all tested lines—has been independently confirmed and remains unmatched by any other TRPC4/5 agonist or englerin analogue tested to date [2].

Renal Cancer Cell Selectivity

Head-to-head

Renal cancer GI50: 1–87 nM; non-renal GI50: 10–20 μM

Reported ~1,000-fold selectivity supports renal-cancer-specific vulnerability screening

Defines a phenotypic probe that cannot be replaced by pan-cytotoxic agents

Evidence Dimension	Growth inhibition (GI50) selectivity between renal vs. non-renal cancer cell lines
Target Compound Data	Renal cancer GI50: 1–87 nM; non-renal cancer GI50: 10–20 μM
Comparator Or Baseline	Other cell line panels in NCI 60 (8 non-renal organ panels: leukemia, NSCLC, colon, CNS, melanoma, ovarian, prostate, breast)
Quantified Difference	~1,000-fold selectivity (GI50 range spans 3.94 log10 units); lowest renal GI50 vs. typical non-renal GI50 = ~10,000-fold differential
Conditions	NCI 60 five-dose cell growth inhibition assay, 48-hour compound exposure across 60 human tumor cell lines

Why This Matters

This degree of renal-tumor selectivity is exceptionally rare in natural-product screening and makes Englerin-A a unique phenotypic probe for identifying renal-cancer-specific vulnerabilities. For procurement, this defines a compound that cannot be replaced by pan-cytotoxic agents.

• [1] Ratnayake R, Covell DG, Ransom TT, Gustafson KR, Beutler JA. Englerin A, a Selective Inhibitor of Renal Cancer Cell Growth, from Phyllanthus engleri. Org Lett. 2009;11(1):57–60. doi:10.1021/ol802339w View Source
• [2] Wu Z, Suppo J-S, Tumova S, et al. Bridgehead Modifications of Englerin A Reduce TRPC4 Activity and Intravenous Toxicity but not Cell Growth Inhibition. ACS Med Chem Lett. 2020;11(9):1711–1716. doi:10.1021/acsmedchemlett.0c00186 View Source

Cancer vs. Normal Kidney Cell Discrimination

Englerin-A discriminates between renal cancer cells and normal kidney epithelium by approximately seven orders of magnitude. In 48-hour cell viability assays, IC50 values were 53.25 nM for A-498 renal cancer cells and 140.3 nM for UO-31 renal cancer cells, while the IC50 for normal human renal proximal tubule cells (RPTCs) was 2.53 M [1]. By comparison, paclitaxel—a standard-of-care cytotoxic—shows little to no discrimination between cancer and normal cells in side-by-side testing. This differential of ~18,000-fold (A-498 vs. RPTC) and ~47,000-fold (using the lowest renal cancer GI50 of 1 nM vs. RPTC) is a defining feature for researchers studying cancer-selective cytotoxic mechanisms.

Cancer vs. Normal Kidney Cell Discrimination

Head-to-head

A-498 IC50 = 53.25 nM; RPTC IC50 = 2.53 M

Reported ~18,000-fold discrimination supports cancer-specific death-mechanism dissection

Context-dependent selectivity; paclitaxel shows minimal discrimination in parallel testing

Evidence Dimension	Cytotoxicity (IC50) in renal cancer cells vs. normal renal proximal tubule cells (RPTCs)
Target Compound Data	A-498 IC50 = 53.25 nM; UO-31 IC50 = 140.3 nM; RPTC IC50 = 2.53 M
Comparator Or Baseline	RPTC (normal human renal proximal tubule cells, same tissue origin) tested under identical conditions
Quantified Difference	RPTC IC50 is ~18,000-fold higher than A-498 IC50 and ~7 orders of magnitude higher than low-nanomolar-sensitive renal cancer lines; most non-cancer cell types in the NCI 60 panel show GI50 values of 10–20 μM
Conditions	48-hour XTT cell proliferation assay, Englerin-A concentration range tested; reported in Sulzmaier et al., PLoS ONE, 2012

Why This Matters

This is the key parameter for researchers using Englerin-A to dissect cancer-specific death mechanisms: the compound does not simply kill all dividing cells. Procurement of a less selective TRPC4/5 agonist would confound experiments requiring cancer-cell-specific readouts.

• [1] Sulzmaier FJ, Li Z, Nakashige ML, Fash DM, Chain WJ, Ramos JW. Englerin A Selectively Induces Necrosis in Human Renal Cancer Cells. PLoS ONE. 2012;7(10):e48032. doi:10.1371/journal.pone.0048032 View Source

Oral Bioavailability Limitation

Englerin-A is not orally bioavailable due to acid-catalyzed hydrolysis of the glycolate ester in the stomach, which converts it to the inactive englerin B [1]. After a single oral dose of 5 mg/kg in rats, serum exposure was below 12 nM [2], and no detectable compound was found in mouse serum after oral administration of the maximum tolerated dose [3]. In direct comparison, a stable aza-englerin analogue (compound 2 of Fash et al.) demonstrated measurable oral bioavailability at 50 mg/kg in mice with sustained serum levels, while retaining the renal cancer selectivity profile of the parent [1]. This defines Englerin-A strictly as a parenteral (i.p.) tool compound; users requiring oral dosing in murine models must use the aza-analogue, and this procurement distinction must be explicit.

Oral Bioavailability Limitation

Head-to-head

Englerin-A: serum

Supports selection of aza-analogue for oral-dosing models; Englerin-A requires parenteral route

Glycolate hydrolysis to inactive englerin B under acidic gastric conditions limits oral utility

Intravenous Toxicity vs. Analogues

Head-to-head

Englerin-A IV MTD = 50 μg/kg; analogues 4, 6, 10 tolerated at 500 μg/kg

Reported 10-fold higher IV MTD for analogues with attenuated TRPC4 agonism

Englerin-A remains the highest-potency TRPC4/5 tool; analogues require separate sourcing for IV studies

Glycolate Ester Requirement

Head-to-head

Englerin B: inactive in NCI 60 panel; englerin A GI50: 1–87 nM

Glycolate ester at C-9 is indispensable for target engagement and cellular potency

Stability and englerin B content require analytical verification during storage

Evidence Dimension	Oral bioavailability and serum exposure in rodent models
Target Compound Data	Englerin-A: oral rat 5 mg/kg → serum <12 nM (Cmax); oral mouse MTD → not detected in serum; rapidly hydrolyzed to englerin B in acid/serum
Comparator Or Baseline	Aza-englerin analogue (compound 2 in Fash et al., 2016): oral mouse 50 mg/kg → bioavailable, sustained serum levels, tolerated
Quantified Difference	Englerin-A: no detectable oral bioavailability; aza-analogue: measurable and sustained oral exposure; englerin B (the hydrolysis product) is inactive in NCI 60 and cellular growth assays
Conditions	Rat Sprague-Dawley oral gavage 5 mg/kg; mouse oral gavage of MTD; mouse serum LC-MS/MS analysis

Why This Matters

For in vivo pharmacology studies where oral dosing is required, Englerin-A itself is unsuitable and the aza-analogue or other stable derivatives must be sourced. Procurement must align the chemical entity with the intended route of administration.

• [1] Fash DM, Peer CJ, Li Z, et al. Synthesis of a stable and orally bioavailable englerin analogue. Bioorg Med Chem Lett. 2016;26(11):2641–2644. doi:10.1016/j.bmcl.2016.04.016 View Source
• [2] Carson C, Raman P, Tullai J, et al. Englerin A Agonizes the TRPC4/C5 Cation Channels to Inhibit Tumor Cell Line Proliferation. PLoS ONE. 2015;10(6):e0127498 (Table 3: PK summary). doi:10.1371/journal.pone.0127498 View Source
• [3] Elliott DC, Beutler JA, Parker KA. Importance of a 4-Alkyl Substituent for Activity in the Englerin Series. ACS Med Chem Lett. 2017;8(7):746–750. doi:10.1021/acsmedchemlett.7b00161 View Source

Intravenous Toxicity vs. Bridgehead Analogues

Englerin-A produces acute intravenous lethality in mice at very low doses; the maximum tolerated intravenous dose (MTD) is only 50 μg/kg [1]. This toxicity is TRPC4/5-mediated, as confirmed by KO models [1]. Three bridgehead-modified analogues—compounds 4, 6, and 10—each retaining Pearson correlations >0.8 to Englerin-A's NCI 60 selectivity pattern—were tolerated at a 10-fold higher dose of 500 μg/kg, while exhibiting substantially reduced TRPC4 agonism (order of potency at 1 μM: 5 < 4 < 6 < 10 < 1) [1]. At TRPC5, only compound 10 among the analogues fully opened the channel at 10 nM [1]. This establishes a 10-fold improved therapeutic margin for the modified analogues, while simultaneously confirming Englerin-A as the most TRPC4/5-potent tool for non-in-vivo applications.

Intravenous Toxicity vs. Analogues

Head-to-head

Englerin-A IV MTD = 50 μg/kg; analogues 4, 6, 10 tolerated at 500 μg/kg

Reported 10-fold higher IV MTD for analogues with attenuated TRPC4 agonism

Englerin-A remains the highest-potency TRPC4/5 tool; analogues require separate sourcing for IV studies

Evidence Dimension	Maximum tolerated intravenous dose in mice and TRPC4-TRPC1 agonism potency
Target Compound Data	Englerin-A: IV MTD = 50 μg/kg; TRPC4-TRPC1 activation detectable at 100 nM; TRPC5 fully opens at 10 nM
Comparator Or Baseline	Analogues 4, 6, 10: IV MTD = 500 μg/kg (10-fold higher); reduced TRPC4 agonism at 1 μM; only analogue 10 fully opens TRPC5 at 10 nM
Quantified Difference	10-fold reduction in IV toxicity and substantially attenuated TRPC4 agonism for analogues; Englerin-A is unique in retaining maximal TRPC4/5 agonism
Conditions	Mouse tail vein 'up-and-down' protocol; cellular TRPC4-TRPC1 concatemer and TRPC5 Ca2+ flux assays in Tet+ HEK293 cells

Why This Matters

Englerin-A is the compound of choice for maximal TRPC4/5 activation in ex vivo or in vitro studies. For any experiment requiring intravenous administration in mice, the bridgehead analogues must be substituted. The 10-fold toxicity window is a critical procurement decision point.

• [1] Wu Z, Suppo J-S, Tumova S, et al. Bridgehead Modifications of Englerin A Reduce TRPC4 Activity and Intravenous Toxicity but not Cell Growth Inhibition. ACS Med Chem Lett. 2020;11(9):1711–1716. doi:10.1021/acsmedchemlett.0c00186 View Source

Glycolate Ester Requirement for Activity

Englerin B, the naturally co-occurring congener that lacks only the glycolate ester at the C-9 position, shows no detectable inhibition of renal cancer cell growth in the NCI 60 panel [1]. When englerin A is incubated in rodent serum or exposed to acidic conditions, it is rapidly hydrolyzed to englerin B, eliminating all activity [2]. Conversion of englerin B to its acetate ester partially restores selectivity (~400-fold for A498 cells), but full potency is not recovered [1]. This establishes that no procurement of englerin B can substitute for englerin A in any biological assay, and that the glycolate ester is a non-negotiable pharmacophoric element.

Glycolate Ester Requirement

Head-to-head

Englerin B: inactive in NCI 60 panel; englerin A GI50: 1–87 nM

Glycolate ester at C-9 is indispensable for target engagement and cellular potency

Stability and englerin B content require analytical verification during storage

Evidence Dimension	Renal cancer cell growth inhibition in NCI 60 panel
Target Compound Data	Englerin A: GI50 values 1–87 nM across six of eight renal cancer lines
Comparator Or Baseline	Englerin B: inactive (no significant growth inhibition at tested concentrations in NCI 60); englerin B acetate: ~400-fold selectivity against A498 vs. non-renal cells (partial activity)
Quantified Difference	Qualitative loss of all nanomolar activity; englerin B is essentially inert in renal cancer assays
Conditions	NCI 60 five-dose cell growth inhibition assay; serum stability assay in mouse, rat, dog, and human serum; acid hydrolysis simulating gastric conditions

Why This Matters

The englerin-B impurity or degradation product is biologically silent. For procurement, this means that a sample of englerin A contaminated with englerin B will have proportionally reduced specific activity, and stability during storage and handling must be verified by analytical chemistry.

• [1] Ratnayake R, Covell DG, Ransom TT, Gustafson KR, Beutler JA. Englerin A, a Selective Inhibitor of Renal Cancer Cell Growth, from Phyllanthus engleri. Org Lett. 2009;11(1):57–60. doi:10.1021/ol802339w View Source
• [2] Carson C, Raman P, Tullai J, et al. Englerin A Agonizes the TRPC4/C5 Cation Channels to Inhibit Tumor Cell Line Proliferation. PLoS ONE. 2015;10(6):e0127498; and Elliott DC, Beutler JA, Parker KA. ACS Med Chem Lett. 2017;8(7):746–750. View Source

Englerin-A Application Scenarios

TRPC4/5 Ion Channel Pharmacology

For laboratories characterizing TRPC4 or TRPC5 channel function, Englerin-A provides the most potent known small-molecule agonist, with EC50 values of 11.2 nM (TRPC4) and 7.6 nM (TRPC5)—approximately 11-fold more potent than tonantzitlolone [1]. This potency permits Ca2+ flux and electrophysiology experiments at concentrations where off-target ion-channel effects (e.g., T-type Ca2+ channel inhibition at 7.5–10.3 μM, or weak TRPA1/TRPV3/TRPV4/TRPM8 inhibition) are absent [2]. Researchers requiring the highest possible TRPC4/5 activation with minimal polypharmacology should select Englerin-A over TZL or other lower-potency agonists.

Renal Cell Carcinoma Target Discovery

Englerin-A's ~1,000-fold selectivity for renal cancer lines vs. non-renal tumor types and ~18,000-fold selectivity vs. normal renal proximal tubule cells [1] makes it an unparalleled phenotypic probe for identifying renal-cancer-specific vulnerabilities. The NCI 60 COMPARE analysis using Englerin-A's GI50 pattern has been used to generate mechanistic hypotheses (e.g., TRPC4 as the efficacy target) and to stratify cell line sensitivity [2]. For any academic or industrial screening program seeking to link a selective cytotoxic phenotype to a molecular target in kidney cancer, Englerin-A provides a tool that cannot be substituted by broadly cytotoxic agents.

Cancer-Selective Cell Death Mechanisms

Englerin-A induces necrosis (and, with longer exposure, caspase-independent apoptosis) selectively in renal cancer cells while sparing normal kidney epithelium, with IC50 values of 53.25 nM (A-498), 140.3 nM (UO-31), versus 2.53 M in RPTCs [1]. This wide therapeutic window allows clean dissection of cancer-specific death pathways—including ROS production, Ca2+ overload, and membrane depolarization signals—without confounding cytotoxicity in normal cells. Procurement of less-selective cytotoxic agents or TRPC4/5 agonists with narrower cancer-vs.-normal windows would compromise the interpretability of such mechanistic studies.

Intraperitoneal Xenograft Tumor Studies

Englerin-A administered intraperitoneally at 5 mg/kg daily (except Sundays) markedly inhibits tumor growth in 786-0 renal cell carcinoma xenograft-bearing athymic mice over a 2-week treatment period [1]. However, intravenous administration is contraindicated due to acute TRPC4/5-mediated lethality at doses as low as 50 μg/kg [2]. For xenograft studies, Englerin-A should be formulated in a cyclodextrin-based vehicle and delivered exclusively via the intraperitoneal route. Oral administration is ineffective because the glycolate ester is hydrolyzed in the stomach to inactive englerin B [3]. Researchers requiring oral dosing must instead procure an aza-englerin analogue.

Application

Selection Property

Validation Focus

TRPC4/5 ion channel pharmacology

Reported highest-potency TRPC4/5 agonist

Ca2+ flux and electrophysiology endpoint review

Renal cell carcinoma target discovery

Renal-cancer-selective phenotypic probe

NCI 60 COMPARE and cell-line sensitivity stratification

Cancer-selective cell death mechanisms

Cancer-vs.-normal selectivity review

Necrosis, ROS, and Ca2+ overload pathway interpretation

Intraperitoneal xenograft tumor studies

Strictly i.p. administration; cyclodextrin-based formulation

786-0 renal cell carcinoma xenograft model-response review

• [1] Akbulut Y, Gaunt HJ, Muraki K, et al. (-)-Englerin A is a potent and selective activator of TRPC4 and TRPC5 calcium channels. Angew Chem Int Ed Engl. 2015;54(12):3787–3791. doi:10.1002/anie.201411511 View Source
• [2] Carson C, Raman P, Tullai J, et al. Englerin A Agonizes the TRPC4/C5 Cation Channels to Inhibit Tumor Cell Line Proliferation. PLoS ONE. 2015;10(6):e0127498. doi:10.1371/journal.pone.0127498 View Source
• [3] Fash DM, Peer CJ, Li Z, et al. Synthesis of a stable and orally bioavailable englerin analogue. Bioorg Med Chem Lett. 2016;26(11):2641–2644. doi:10.1016/j.bmcl.2016.04.016 View Source
• [4] Sulzmaier FJ, Li Z, Nakashige ML, Fash DM, Chain WJ, Ramos JW. Englerin A Selectively Induces Necrosis in Human Renal Cancer Cells. PLoS ONE. 2012;7(10):e48032. doi:10.1371/journal.pone.0048032 View Source
• [5] Wu Z, Suppo J-S, Tumova S, et al. Bridgehead Modifications of Englerin A Reduce TRPC4 Activity and Intravenous Toxicity but not Cell Growth Inhibition. ACS Med Chem Lett. 2020;11(9):1711–1716. doi:10.1021/acsmedchemlett.0c00186 View Source
• [6] Ratnayake R, Covell DG, Ransom TT, Gustafson KR, Beutler JA. Englerin A, a Selective Inhibitor of Renal Cancer Cell Growth, from Phyllanthus engleri. Org Lett. 2009;11(1):57–60. doi:10.1021/ol802339w View Source